Cas no 1805289-10-4 (Ethyl 3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805289-10-4
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 4806846
• Update Time: 2025-07-24

Ethyl 3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C11H9BrF2N2O2/c1-2-18-11(17)9-6(4-12)3-7(5-15)8(16-9)10(13)14/h3,10H,2,4H2,1H3
• InChI Key： URBMBMLLYHVEMC-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C#N)=C(C(F)F)N=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate

Ethyl 3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805289-10-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1805289-10-4, is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention in recent years due to its pivotal role in the development of novel therapeutic agents.

The molecular framework of Ethyl 3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate incorporates several key functional groups, including a bromomethyl substituent and a cyano group, which are instrumental in facilitating various chemical transformations. These features make it an invaluable building block for synthetic chemists aiming to construct complex pharmacophores. The presence of a difluoromethyl moiety further enhances its utility, as fluorinated compounds often exhibit improved metabolic stability and bioavailability.

In the context of contemporary pharmaceutical research, Ethyl 3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate has been extensively utilized in the synthesis of small-molecule inhibitors targeting a wide array of biological pathways. One notable area of application is in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The bromomethyl group, in particular, provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups such as amines and thiols. This flexibility is essential for optimizing drug-like properties, including solubility and binding affinity.

The cyano group within the molecule contributes to its reactivity by participating in various transformations, such as reduction to form amides or conversion to carboxylic acids. These reactions are often employed to diversify the chemical library of lead compounds during drug discovery. Additionally, the difluoromethyl group is known to enhance the pharmacokinetic profile of drugs by increasing lipophilicity and reducing susceptibility to metabolic degradation. This has led to its incorporation into numerous successful therapeutics that have reached the market.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at the bromomethyl position, expanding the scope of possible derivatives. These strategies have enabled the rapid assembly of complex molecular architectures with high precision and yield.

The compound's utility extends beyond kinase inhibitors; it has also been explored in the development of antiviral and antibacterial agents. The structural features present in Ethyl 3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate allow for interactions with viral proteases and bacterial enzymes, making it a promising scaffold for designing novel antimicrobial compounds. Furthermore, its incorporation into peptidomimetics has shown promise in targeting specific protein-protein interactions relevant to neurodegenerative diseases.

The growing interest in fluorinated pyridines as pharmacophores underscores the significance of Ethyl 3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate. Fluorine atoms can modulate electronic properties, influence metabolic pathways, and enhance binding affinity, making fluorinated compounds highly desirable in medicinal chemistry. The compound's multifunctionality ensures that it remains at the forefront of drug discovery efforts aimed at addressing unmet medical needs.

In conclusion, Ethyl 3-(bromomethyl)-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805289-10-4) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and reactivity profile make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new therapeutic targets and challenges, this compound is poised to play an increasingly vital role in the development of next-generation pharmaceuticals.